Cas no 174411-82-6 (3-Methyl-2-phenylbutanenitrile)

• Product Name: 3-Methyl-2-phenylbutanenitrile
• CAS No: 174411-82-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 4704361
• PubChem ID: 6994419
• Update Time: 2025-06-13

3-Methyl-2-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• (2S)-3-methyl-2-phenylbutanenitrile
• 3-Methyl-2-phenylbutanenitrile

• Inchi： 1S/C11H13N/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-7,9,11H,1-2H3/t11-/m0/s1
• InChI Key： IAZOLAFPWWQXGU-NSHDSACASA-N
• SMILES： N#C[C@H](C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Methyl-2-phenylbutanenitrile

Chemical Profile of 3-Methyl-2-phenylbutanenitrile (CAS No. 174411-82-6)

3-Methyl-2-phenylbutanenitrile, identified by its Chemical Abstracts Service (CAS) number 174411-82-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a nitrile group and an alkenyl substituent, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a phenyl ring and a methyl-substituted butenyl chain, contributes to its versatility in various chemical transformations.

The synthesis of 3-Methyl-2-phenylbutanenitrile typically involves multi-step organic reactions, often starting from readily available precursors such as benzaldehyde derivatives or acrylonitrile analogs. The introduction of the methyl group at the third carbon position and the phenyl group at the second carbon position enhances its reactivity, making it a useful building block for more complex molecules. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenations, have been employed to optimize its production and purity.

In recent years, 3-Methyl-2-phenylbutanenitrile has found applications in the development of novel pharmaceutical agents. Its nitrile functionality is particularly valuable in medicinal chemistry due to its ability to participate in nucleophilic addition reactions, allowing for the facile introduction of various pharmacophores. Researchers have leveraged this property to design molecules with potential therapeutic effects, including anti-inflammatory and antimicrobial agents. The phenyl ring further contributes to the compound's pharmacological activity by influencing its lipophilicity and binding affinity to biological targets.

One of the most compelling aspects of 3-Methyl-2-phenylbutanenitrile is its role in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their importance in drug discovery, with many clinically used medications containing heterocyclic moieties. The compound's structure provides an ideal scaffold for constructing nitrogen-containing heterocycles, such as pyridines and pyrimidines, which are known for their broad spectrum of biological activities. Recent studies have demonstrated its utility in generating complex heterocyclic frameworks through cyclization reactions, opening new avenues for drug development.

The chemical reactivity of 3-Methyl-2-phenylbutanenitrile also makes it a candidate for material science applications. Its ability to undergo polymerization or copolymerization with other monomers allows for the creation of advanced materials with tailored properties. These materials could find use in coatings, adhesives, or even electronic components, where precise control over molecular architecture is essential. The integration of functional groups like the nitrile into polymers can enhance their mechanical strength or thermal stability, making them more suitable for industrial applications.

From an industrial perspective, the production and handling of 3-Methyl-2-phenylbutanenitrile must adhere to stringent quality control measures to ensure consistency and safety. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. These methods provide detailed insights into the compound's composition and help identify any potential impurities that could affect its performance in downstream applications.

The environmental impact of synthesizing and utilizing 3-Methyl-2-phenylbutanenitrile is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, solvent-free reactions, and biocatalysis are among the innovative approaches being explored to make the production of this compound more sustainable. Such advancements not only benefit the environment but also align with regulatory requirements aimed at reducing hazardous waste generation.

In conclusion, 3-Methyl-2-phenylbutanenitrile (CAS No. 174411-82-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical research. Its unique structural features enable diverse applications, from drug development to advanced material creation. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to remain a cornerstone in both academic and industrial chemistry.